Cas no 1932816-44-8 ((2R)-4-(propan-2-yloxy)butan-2-amine)

• Product Name: (2R)-4-(propan-2-yloxy)butan-2-amine
• CAS No: 1932816-44-8
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6472917
• PubChem ID: 94155678
• Update Time: 2025-05-20

(2R)-4-(propan-2-yloxy)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(propan-2-yloxy)butan-2-amine
• 1932816-44-8
• EN300-1770702

• Inchi： 1S/C7H17NO/c1-6(2)9-5-4-7(3)8/h6-7H,4-5,8H2,1-3H3/t7-/m1/s1
• InChI Key： NNJIXQISNRISRV-SSDOTTSWSA-N
• SMILES： O(C(C)C)CC[C@@H](C)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(propan-2-yloxy)butan-2-amine

Compound CAS No. 1932816-44-8: (2R)-4-(propan-2-yloxy)butan-2-amine

The compound (2R)-4-(propan-2-yloxy)butan-2-amine with CAS No. 1932816-44-8 is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules. The (R)-configuration at the second carbon atom plays a critical role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of (2R)-4-(propan-2-yloxy)butan-2-amine in the development of novel therapeutic agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored, enabling the construction of enantiomerically pure compounds with high efficiency. Researchers have also investigated its role in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators, which are of great interest in drug discovery.

The synthesis of (2R)-4-(propan-2-yloxy)butan-2-amine has been optimized through various methodologies, including enzymatic resolutions and asymmetric catalysis. These advancements have significantly improved the yield and enantioselectivity of the compound, making it more accessible for large-scale applications. Moreover, its stability under physiological conditions and its ability to undergo diverse transformations have further enhanced its utility in medicinal chemistry.

In terms of applications, (2R)-4-(propan-2-yloxy)butan-2-amine has been employed as a key intermediate in the synthesis of peptide analogs and other bioactive compounds. Its compatibility with peptide coupling reactions and its ability to stabilize reactive intermediates have made it an indispensable tool in peptide synthesis. Additionally, its use in the preparation of prodrugs has been explored, offering new avenues for drug delivery systems.

Recent research has also focused on the environmental impact of (2R)-4-(propan-2-yloxy)butan-2-amine and its derivatives. Studies have shown that this compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional reagents in certain industrial applications. Furthermore, its biodegradability under aerobic conditions has been assessed, providing valuable insights into its eco-friendly properties.

The structural versatility of (2R)-4-(propan-2-yloxy)butan-2-amine continues to inspire innovative applications across multiple disciplines. Its role as a chiral building block in asymmetric synthesis remains unparalleled, while its potential in drug delivery systems and green chemistry opens new frontiers for sustainable development. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial objectives.